Cas no 27979-92-6 (tert-butyl N-(3-methylsulfonylphenyl)carbamate)

• Product Name: tert-butyl N-(3-methylsulfonylphenyl)carbamate
• CAS No: 27979-92-6
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• MDL: MFCD21170425
• CID: 1024980
• PubChem ID: 65142787
• Update Time: 2025-05-28

tert-butyl N-(3-methylsulfonylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(methylsulfonyl)phenyl)carbamate
• tert-butyl N-(3-methylsulfonylphenyl)carbamate
• ACMC-209h0c
• AK-91500
• ANW-26314
• CTK8B1366
• KB-260057
• t-Butyl N-(3-methanesulfonylphenyl)carbamate
• 27979-92-6
• MFCD21170425
• 1-(Boc-amino)-3-(methylsulfonyl)benzene
• AKOS014476165
• BS-27846
• CS-0210419
• DTXSID10734849
• tert-Butyl [3-(methanesulfonyl)phenyl]carbamate
• tert-Butyl(3-(methylsulfonyl)phenyl)carbamate
• CBA97992
• A876814

• MDL： MFCD21170425
• Inchi： 1S/C12H17NO4S/c1-12(2,3)17-11(14)13-9-6-5-7-10(8-9)18(4,15)16/h5-8H,1-4H3,(H,13,14)
• InChI Key： AXEGULZAMUURHN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 271.08800
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 84.34000
• LogP: 3.53150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(3-methylsulfonylphenyl)carbamate

tert-Butyl (3-(methylsulfonyl)phenyl)carbamate: A Comprehensive Overview

tert-Butyl (3-(methylsulfonyl)phenyl)carbamate, identified by the CAS number 27979-92-6, is a compound of significant interest in the fields of organic chemistry and material science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to tert-butyl (3-(methylsulfonyl)phenyl)carbamate.

The molecular structure of tert-butyl (3-(methylsulfonyl)phenyl)carbamate comprises a tert-butyl group attached to a phenyl ring that is further substituted with a methylsulfonyl group. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for specific chemical reactions and industrial applications. The presence of the methylsulfonyl group introduces a degree of electron-withdrawing character, which can influence the reactivity of the compound in various chemical transformations.

Recent studies have highlighted the importance of understanding the synthesis pathways of tert-butyl (3-(methylsulfonyl)phenyl)carbamate. Researchers have explored various methods to optimize its production, including nucleophilic substitution reactions and coupling techniques. These advancements have not only improved the yield but also reduced the environmental footprint associated with its manufacturing process. The use of eco-friendly solvents and catalysts has been emphasized in these studies, aligning with the global trend toward sustainable chemistry.

In terms of applications, tert-butyl (3-(methylsulfonyl)phenyl)carbamate has shown promise in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to participate in key reactions such as amidation and esterification makes it a valuable building block for constructing complex molecular architectures. Additionally, this compound has been investigated for its potential use in agrochemicals, where it may serve as a precursor for herbicides or insecticides.

The environmental impact and toxicity profile of tert-butyl (3-(methylsulfonyl)phenyl)carbamate are critical considerations for its broader adoption. Recent research has focused on assessing its biodegradability and acute toxicity to aquatic organisms. These studies have provided valuable insights into its safety profile, which is essential for regulatory compliance and responsible use in industrial settings.

In conclusion, tert-butyl (3-(methylsulfonyl)phenyl)carbamate, with its CAS number 27979-92-6, represents a versatile compound with diverse applications across multiple industries. Ongoing research continues to uncover new avenues for its utilization while ensuring its safe and sustainable production. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in modern chemistry.